Cas no 1368465-23-9 (2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine)

2-(2,3-Dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine is a versatile intermediate in organic synthesis, characterized by its benzodioxin and ethanamine functional groups. This compound is particularly valuable in pharmaceutical and agrochemical research due to its structural motif, which is often associated with bioactive properties. The benzodioxin ring enhances stability and influences binding affinity, while the ethanamine moiety provides a reactive site for further derivatization. Its well-defined reactivity profile makes it suitable for constructing complex molecules, including potential CNS-active compounds. High purity and consistent synthesis protocols ensure reliable performance in research applications. The compound’s balanced lipophilicity and solubility further contribute to its utility in drug discovery and development.
2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine structure
1368465-23-9 structure
Product Name:2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine
CAS No:1368465-23-9
MF:C10H13NO3
MW:195.215122938156
CID:6278995
PubChem ID:82491298
Update Time:2025-05-23

2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine
    • SCHEMBL19732856
    • EN300-1848312
    • 1368465-23-9
    • Inchi: 1S/C10H13NO3/c11-3-4-12-8-1-2-9-10(7-8)14-6-5-13-9/h1-2,7H,3-6,11H2
    • InChI Key: DJVGKAIINKDIKP-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC(=CC1=2)OCCN

Computed Properties

  • Exact Mass: 195.08954328g/mol
  • Monoisotopic Mass: 195.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 53.7Ų

2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1848312-0.05g
2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine
1368465-23-9
0.05g
$528.0 2023-09-19
Enamine
EN300-1848312-0.1g
2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine
1368465-23-9
0.1g
$553.0 2023-09-19
Enamine
EN300-1848312-0.25g
2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine
1368465-23-9
0.25g
$579.0 2023-09-19
Enamine
EN300-1848312-0.5g
2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine
1368465-23-9
0.5g
$603.0 2023-09-19
Enamine
EN300-1848312-1.0g
2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine
1368465-23-9
1g
$986.0 2023-06-02
Enamine
EN300-1848312-2.5g
2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine
1368465-23-9
2.5g
$1230.0 2023-09-19
Enamine
EN300-1848312-5.0g
2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine
1368465-23-9
5g
$2858.0 2023-06-02
Enamine
EN300-1848312-10.0g
2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine
1368465-23-9
10g
$4236.0 2023-06-02
Enamine
EN300-1848312-1g
2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine
1368465-23-9
1g
$628.0 2023-09-19
Enamine
EN300-1848312-5g
2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine
1368465-23-9
5g
$1821.0 2023-09-19

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine

Comprehensive Overview of 2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine (CAS No. 1368465-23-9): Properties, Applications, and Research Insights

The compound 2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine (CAS No. 1368465-23-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Characterized by its benzodioxin core and ethoxyamine side chain, this compound exhibits versatile properties, making it a subject of interest for drug discovery and material science applications. Its molecular formula, C10H13NO3, reflects a balanced hydrophilicity-lipophilicity profile, which is critical for bioavailability optimization in medicinal chemistry.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of compounds like 2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine. Researchers are increasingly exploring its potential as a scaffold for CNS-targeting therapeutics, given the benzodioxin moiety's prevalence in neuromodulatory agents. Questions such as "How does the ethoxyamine side chain influence receptor binding?" or "What are the synthetic routes for CAS 1368465-23-9?" frequently appear in academic and industrial search queries, underscoring its scientific appeal.

The synthesis of 2-(2,3-dihydro-1,4-benzodioxin-6-yloxy)ethan-1-amine typically involves O-alkylation of 1,4-benzodioxin-6-ol with 2-chloroethylamine derivatives, followed by purification via chromatography. Analytical characterization by NMR, HPLC, and mass spectrometry confirms its high purity (>98%), a key requirement for preclinical studies. Notably, its logP value (predicted ~1.2) suggests favorable membrane permeability, aligning with current drug-likeness criteria.

In material science, the compound's aromatic ether-amine structure enables its use as a monomer for polymeric coatings with enhanced adhesion and thermal stability. Environmental considerations also drive interest in its biodegradation pathways, as regulatory agencies emphasize sustainable chemical design. Computational studies leveraging molecular docking tools further explore its interactions with biological targets like GPCRs or enzymes.

Ongoing research investigates structure-activity relationships (SAR) of derivatives, particularly modifications to the ethoxyamine linker. Patent analyses reveal growing IP activity around benzodioxin-amine hybrids, highlighting commercial potential. For laboratories, handling recommendations include storage under inert gas at -20°C to preserve stability, though it exhibits no significant hazards under standard conditions.

As the scientific community prioritizes fragment-based drug design and multi-target therapeutics, CAS 1368465-23-9 serves as a valuable building block. Its dual functionality—combining a hydrogen-bond acceptor-rich dioxin ring with a nucleophilic amine—enables diverse chemical transformations. Future directions may explore its role in photopharmacology or as a ligand for catalytic systems, responding to demands for smarter chemical tools.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.